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Compound of Interest

Compound Name: Chloromethyl chloroformate

Cat. No.: B116924

An In-depth Technical Guide to the Safe Handling of Chloromethyl Chloroformate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloromethyl chloroformate (CAS No. 22128-62-7) is a highly reactive chemical intermediate
essential in various organic syntheses, particularly in the pharmaceutical and agrochemical
industries.[1] Its utility is derived from the two reactive sites, the chloroformate and the
chloromethyl groups. However, its high reactivity also makes it a significant hazard. This guide
provides a comprehensive overview of the safety precautions and handling guidelines
necessary to mitigate the risks associated with its use in a laboratory and drug development
setting. Adherence to these protocols is critical for ensuring personnel safety and
environmental protection.

Hazard Identification and Toxicology

Chloromethyl chloroformate is classified as a toxic, corrosive, and water-reactive substance.
[2][3][4] Understanding its multifaceted hazards is the foundation of safe handling.

2.1 Acute Health Effects:

« Inhalation: Toxic if inhaled.[5] Vapors can severely irritate the nose, throat, and respiratory
system, leading to coughing, shortness of breath, and potentially fatal pulmonary edema
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(fluid in the lungs), the symptoms of which may be delayed.[2][6]

o Skin Contact: Causes severe skin burns and damage.[2][5][7] The liquid is corrosive and can
be absorbed through the skin, contributing to systemic toxicity.[3] Immediate and thorough
decontamination is required upon contact.[2]

o Eye Contact: Causes serious eye damage, including severe irritation, burns, and the risk of
permanent vision loss.[2][5]

 Ingestion: Harmful or fatal if swallowed.[5][7] It can cause severe burns to the mouth, throat,
and stomach.[8]

2.2 Physicochemical Hazards:

o Water Reactivity: Reacts violently with water or moisture to release heat and toxic, corrosive
gases, including hydrogen chloride and phosgene.[2][3][4] This reaction can increase the
concentration of fumes in the air.[3]

o Thermal Decomposition: While the substance itself is non-combustible, it decomposes upon
heating to produce highly toxic and corrosive fumes such as hydrogen chloride, phosgene,
carbon monoxide, and carbon dioxide.[2][7][8]

o Container Hazard: Containers may explode when heated or if contaminated with water due
to the pressure buildup from gas evolution.[2][3]

Chemical and Physical Properties

A summary of key quantitative data for chloromethyl chloroformate is presented below. Note
that official occupational exposure limits have not been established, demanding the adoption of
stringent engineering controls and work practices to minimize any potential exposure.[2]
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Property Value Source(s)
Chemical Formula C2H2Cl202

CAS Number 22128-62-7

Molecular Weight 128.94 g/mol [3]

Colorless liquid with a
Appearance S [2][3]
penetrating, irritating odor

Boiling Point 107-108 °C [5]
Density 1.450 g/mL at 20 °C [5]
Vapor Pressure 26.5 mmHg at 25 °C [5]
Flash Point 95 °C (203 °F) - closed cup

Storage Temperature 2-8°C (Refrigerated)

Occupational Exposure Limits

Not Established [2]
(PEL/TLV)

Safe Handling and Storage

Strict adherence to the following procedures is mandatory when working with or storing
chloromethyl chloroformate.

4.1 Engineering Controls:

 All handling operations (e.g., weighing, transferring, and use in reactions) must be conducted
within a certified chemical fume hood to ensure adequate ventilation.[2][5]

o Operations should be enclosed where possible.[2]

» An emergency eyewash station and safety shower must be immediately accessible in the
work area.[2]

4.2 Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles and a full-face shield. Contact lenses
should not be worn.[2]

Hand Protection: Use chemically resistant, impervious gloves (e.g., butyl rubber, Viton®).
Gloves must be inspected for integrity before each use.[5]

Skin and Body Protection: Wear a flame-retardant lab coat, apron, and closed-toe shoes. For
larger quantities or tasks with a higher risk of splashing, chemical-resistant protective suits
and boots are required.[2][5]

Respiratory Protection: If engineering controls are insufficient, a full-face respirator with a
combination filter for organic vapors and acid gases (e.g., type ABEK) or a positive pressure
self-contained breathing apparatus (SCBA) must be used.[3]

4.3 Handling Procedures:

Avoid all personal contact, including inhalation.[6]

Use non-sparking tools and ground all equipment to prevent static discharge.[4][5]

Work away from water, moisture, and incompatible materials.

Keep containers tightly closed when not in use.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

4.4 Storage Conditions:

Store in a designated corrosives area that is cool, dry, dark, and well-ventilated.[5][7][9]

Refrigeration (2-8°C) is recommended.

Store under an inert atmosphere (e.g., nitrogen or argon) to protect from moisture.[7]

Keep containers tightly sealed and protect them from physical damage.[1][5]

Store separately from incompatible materials such as bases, strong oxidizing agents,
alcohols, and amines.[3][7]
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Experimental Workflow Protocol

The following diagram outlines a mandatory workflow for safely conducting a laboratory-scale
reaction involving chloromethyl chloroformate.
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1. Preparation Phase

Don appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

A4

Verify Fume Hood Functionality

A4

Assemble dry glassware
under inert atmosphere

A\

Measure stable reagents

1
2. Reaction Pha* (In Fume Hood)

Transfer Chloromethyl Chloroformate
via syringe or cannula

Y

Perform slow, controlled addition
to reaction vessel with cooling

\ 4
Monitor reaction progress
(TLC, LC-MS)

3. Workup & Q‘enching Phase

Carefully quench reaction mixture
(e.g., with a non-aqueous base or alcohol)

Y

Perform extraction and washing

4. Decontamin*ion & Disposal

Decontaminate glassware with
appropriate solvent (e.g., isopropanol)

A4

Segregate and label all
hazardous waste streams
(liquid, solid, sharps)

A

Doff and dispose of
contaminated PPE properly

Y

Wash hands thoroughly
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Assess Spill Size & Location
Is it a minor spill?

No / Unsure Yes (trained personnel only)

Don Full PPE:
SCBA/Respirator, Chemical Suit,
Gloves, Boots

Evacuate Immediate Area
Alert Supervisor & EHS
Isolate the spill zone

/ Contain spill with dry,
/ non-combustible absorbent
/ (e.g., sand, dry earth)

:

1

1
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: Cover with plastic sheet
: to minimize vapor spread
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Collect absorbed material using
non-sparking tools

/

Place in a labeled, sealed
container for hazardous waste

Await EHS Response

Decontaminate the area

I
I
I
|
I
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I
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'| and all equipment
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Spill Secured
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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